4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms in the ring. They are used in various fields such as medicine, agriculture, and materials science due to their diverse biological activities .
Synthesis Analysis
Triazoles can be synthesized through several methods, including the Huisgen cycloaddition, a popular method for synthesizing triazoles. It involves a [3+2] cycloaddition of an azide and an alkyne .Molecular Structure Analysis
The molecular structure of a triazole consists of a five-membered ring with three nitrogen atoms and two carbon atoms. The specific substituents on the ring (like the ethyl and methylphenyl groups in your compound) can greatly influence the compound’s properties .Chemical Reactions Analysis
Triazoles can undergo various chemical reactions, including N-alkylation, N-arylation, and S-alkylation, depending on the substituents present on the triazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a triazole compound like “4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol” would depend on its specific structure. Factors that could influence these properties include the nature of the substituents on the triazole ring and the presence of other functional groups .Scientific Research Applications
Protective Effects on Ethanol-Induced Oxidative Stress
Thiazolo[3,2-b]-1,2,4-triazoles, closely related to the queried compound, have shown protective effects against ethanol-induced oxidative stress in mice, specifically in liver and brain tissues. This indicates their potential role in managing peroxidative injuries (Aktay, Tozkoparan, & Ertan, 2005).
Antimicrobial Activities
1,2,4-triazoles, including variants like the queried compound, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibited good to moderate antimicrobial effects, highlighting their potential in pharmaceutical applications (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).
Antioxidative Activity
S-substituted derivatives of triazoles have demonstrated significant antioxidative activities. This includes a derivative showing antioxidant activity 2.5 times higher than cefazolin, a standard antibiotic (Tumosienė, Jonuškienė, Kantminienė, & Beresnevičius, 2014).
Corrosion Inhibition
Triazole derivatives, similar to the queried compound, have been investigated as corrosion inhibitors for mild steel in acidic environments. These studies show that these compounds can effectively inhibit corrosion, obeying the Langmuir adsorption isotherm (Yadav, Behera, Kumar, & Sinha, 2013).
Anticancer Properties
1,2,4-Triazole-3-thiol derivatives have been evaluated for their cytotoxicity against various cancer cell lines, including melanoma, breast, and pancreatic cancer. Some compounds were identified as highly active, indicating their potential as anticancer agents (Šermukšnytė, Kantminienė, Jonuškienė, Tumosienė, & Petrikaitė, 2022).
Pharmaceutical Synthesis
1,2,4-Triazole derivatives have been synthesized and characterized for their use in pharmaceutical applications. These derivatives have displayed a range of biological activities, underlining their importance in drug development (Dolzhenko, Tan, Koh, Dolzhenko, & Chui, 2010).
Physical and Chemical Properties Investigation
Research has been conducted on the physical and chemical properties of new derivatives of 1,2,4-triazoles, furthering the understanding of these compounds in scientific applications (Khilkovets, 2021).
DNA Methylation Inhibition
4-Substituted 4H-1,2,4-triazole-3-thiol derivatives have been studied for their anti-tumor activity and effect on the methylation level of tumor DNA, indicating their potential in cancer therapy (Hovsepyan, Dilanyan, Minasyan, Arsenyan, Nersesyan, Agaronyan, & Danielyan, 2018).
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-ethyl-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S/c1-3-14-10(12-13-11(14)15)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEUNTOCSKRVRJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=S)C2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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